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Compound of Interest

Compound Name: 1-Propanol-d8

CAS No.: 61393-63-3

Cat. No.: B1357198

Get Quote

In the landscape of modern analytical chemistry and drug development, precision is

paramount. The ability to distinguish and analyze specific molecules within a complex matrix is

fundamental to innovation. Isotopic labeling, particularly the substitution of hydrogen (¹H) with

its heavier, stable isotope deuterium (²H or D), represents a cornerstone technique for

achieving this precision. 1-Propanol-d8 (CD₃CD₂CD₂OD) is a fully deuterated isotopologue of

1-propanol that serves as a high-purity solvent and a critical tool for researchers.

This guide provides an in-depth exploration of the core physical properties, applications, and

handling protocols for 1-Propanol-d8. It is designed for scientists and professionals who

require a comprehensive understanding of this solvent to leverage its unique characteristics in

demanding research environments, most notably in Nuclear Magnetic Resonance (NMR)

spectroscopy.

Section 1: Core Physicochemical Properties of 1-
Propanol-d8
The replacement of all eight hydrogen atoms with deuterium significantly alters the molecular

weight of 1-propanol while having a more subtle, yet important, effect on its other physical
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properties. These properties are critical for its application as a solvent and analytical standard.

Quantitative data for 1-Propanol-d8, typically with an isotopic purity of 98 atom % D or higher,

are summarized below.

Property Value Source(s)

Chemical Formula C₃D₈O [1][2][3]

Linear Formula CD₃CD₂CD₂OD [1][4][5]

Molecular Weight 68.14 g/mol [1][2][4][6]

Appearance
Colorless liquid with a mild,

alcohol-like odor
[7][8]

Density 0.912 g/mL at 25 °C [1][2][4]

Boiling Point 97 °C (lit.) [1][2][4]

Melting Point -127 °C (lit.) [1][2][4]

Flash Point
15 °C (59 °F) to 22 °C (71.6

°F) - closed cup
[2][4][8]

Refractive Index n20/D 1.384 (lit.) [1][4]

Solubility Miscible in water [9]

A Note on Flash Point Discrepancy:Reported flash points may vary slightly between suppliers.

Users should always consult the Safety Data Sheet (SDS) provided with the specific lot number

for the most accurate safety information.

Section 2: The Rationale for Deuteration in NMR
Spectroscopy
The primary application of 1-Propanol-d8 is as a solvent for NMR spectroscopy.[10] The

choice of a deuterated solvent is a deliberate and critical experimental decision rooted in the

fundamental principles of the NMR technique.

Causality Behind Using Deuterated Solvents:
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Eliminating Solvent Signal Interference: In ¹H NMR spectroscopy, a standard protonated

solvent (like regular 1-propanol) would produce an overwhelmingly large signal due to its

high molar concentration relative to the analyte. This solvent signal would obscure the

signals from the sample, making spectral analysis impossible.[11] Since deuterium

resonates at a completely different frequency from protons, using 1-Propanol-d8 effectively

removes the solvent from the ¹H spectrum, resulting in a clean baseline and clear visibility of

the analyte's proton signals.

Enabling the Deuterium Lock (Field-Frequency Stabilization): Modern NMR spectrometers

rely on a "lock" system to maintain a stable magnetic field, which is essential for high-

resolution measurements. The spectrometer constantly monitors the resonance frequency of

the deuterium in the solvent and adjusts the magnetic field to compensate for any drift. This

ensures that chemical shifts remain constant throughout the experiment, which can last from

minutes to days.

Providing an Internal Chemical Shift Reference: While Tetramethylsilane (TMS) is the

conventional internal standard for defining 0 ppm, the known deuterium frequency of the lock

signal can also be used by the spectrometer to accurately reference the chemical shift scale.

Section 3: Experimental Protocol: Preparation of a
Sample for ¹H NMR Analysis
This protocol describes a self-validating system for preparing a high-quality NMR sample using

1-Propanol-d8. The steps are designed to ensure sample integrity, minimize contamination,

and produce a homogenous solution suitable for high-resolution analysis.

Objective: To prepare a ~10 mg sample of a solid analyte in 1-Propanol-d8 for ¹H NMR

analysis.

Materials:

Analyte (solid)

1-Propanol-d8 (≥98 atom % D)

High-quality 5 mm NMR tube and cap
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Analytical balance (readable to 0.01 mg)

Glass vial with cap

Pasteur pipette or syringe

Lint-free tissue

Methodology:

Analyte Weighing & Dissolution:

Step 1.1: Weigh approximately 10 mg of the solid analyte directly into a clean, dry glass

vial. Record the exact mass.

Rationale:Using a separate vial for dissolution prevents potential contamination of the

primary analyte container and allows for easy visual confirmation of complete dissolution

before transferring to the narrow NMR tube.

Step 1.2: Using a clean Pasteur pipette, add approximately 0.6-0.7 mL of 1-Propanol-d8
to the vial.

Rationale:This volume is standard for most 5 mm NMR tubes, ensuring the solution height

is sufficient to cover the instrument's detection coils for optimal signal detection.

Step 1.3: Gently swirl or vortex the vial until the analyte is fully dissolved. Visually inspect

for any remaining particulate matter. If the sample does not fully dissolve, it may be

necessary to use a different solvent or note the insolubility.

Sample Transfer & Preparation:

Step 2.1: Transfer the solution from the vial into the NMR tube using a clean Pasteur

pipette.

Expert Tip:To avoid contamination, especially with water which appears as a broad peak in

the spectrum, ensure all glassware is thoroughly dried.[12] Handling the solvent under an

inert atmosphere like nitrogen or argon can further prevent moisture absorption.[12]
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Step 2.2: Carefully place the cap on the NMR tube. Ensure it is sealed properly to prevent

solvent evaporation.

Step 2.3: Invert the tube several times to ensure the solution is homogenous.

Step 2.4: Wipe the outside of the NMR tube with a lint-free tissue (e.g., Kimwipe)

moistened with isopropanol or ethanol to remove any fingerprints or dust.

Rationale:Contaminants on the outer surface of the tube can interfere with the spinning

and shimming process in the spectrometer, leading to lower spectral quality.

Final Validation and Instrument Insertion:

Step 3.1: Visually inspect the sample for any air bubbles or solid particles. If bubbles are

present, they can often be dislodged by gently tapping the tube.

Step 3.2: The sample is now ready for insertion into the NMR spectrometer for data

acquisition.

Section 4: Visualization of the NMR Sample
Preparation Workflow
The following diagram illustrates the logical flow of the experimental protocol described above,

highlighting key decision points and quality control steps.
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Workflow for NMR Sample Preparation using 1-Propanol-d8

Start: Define Analyte Mass

1.1 Weigh ~10 mg Analyte
into a clean glass vial

1.2 Add ~0.6-0.7 mL
of 1-Propanol-d8

1.3 Agitate until dissolved

Visual Inspection:
Is Analyte Fully Dissolved?

2.1 Transfer Solution
to NMR Tube

Yes

Action: Note Insolubility
or Choose New Solvent

No

2.2 Cap and Seal Tube

2.3 Invert to Homogenize

2.4 Clean Exterior of Tube

3.1 Final Inspection:
Bubbles or Particulates?

Sample Ready for
NMR Spectrometer

No Issues

Action: Remove Bubbles
or Re-filter Sample

Issues Found

Click to download full resolution via product page
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Caption: A flowchart detailing the step-by-step process for preparing an analytical sample in 1-
Propanol-d8 for NMR analysis.

Section 5: Safety, Handling, and Storage
As with its non-deuterated counterpart, 1-Propanol-d8 is a hazardous chemical that requires

careful handling.

Primary Hazards:

Flammability: 1-Propanol-d8 is a highly flammable liquid and vapor (H225).[4][6] Keep

away from heat, sparks, open flames, and other ignition sources.[8][13]

Eye Damage: It can cause serious eye damage (H318).[4][6] Appropriate eye protection,

such as safety glasses or goggles, is mandatory.

Toxicity: May cause drowsiness or dizziness (H336).[4][6] Work should be conducted in a

well-ventilated area or a fume hood to avoid inhaling vapors.[13]

Handling:

Use personal protective equipment (PPE), including gloves and eye protection.[13]

Handle under an inert atmosphere to prevent contamination with atmospheric moisture,

which is crucial for high-quality NMR spectroscopy.[12]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.

[8][14]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Keep away from oxidizing agents and incompatible materials such as alkali metals and

alkaline earths.[7]
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Section 6: Broader Applications in Research and
Development
While its primary use is in NMR, the unique properties of 1-Propanol-d8 lend it to other

specialized applications:

Internal/Surrogate Standard: In mass spectrometry-based analyses, such as environmental

monitoring for pollutants, deuterated compounds are often used as internal or surrogate

standards. Their chemical behavior is nearly identical to the non-deuterated analyte, but their

increased mass allows them to be distinguished by the detector, improving quantitation

accuracy.[4][15]

Mechanistic Studies: The difference in bond strength between C-H and C-D bonds (the

kinetic isotope effect) can be exploited to study reaction mechanisms. By selectively labeling

a molecule with deuterium, chemists can determine which bonds are broken during a

reaction's rate-determining step.

Advanced Materials Research: Used in the development and characterization of new

materials where understanding solvent-material interactions at a molecular level is critical.[4]

[15]

Conclusion
1-Propanol-d8 is more than just a solvent; it is an enabling tool for precision in scientific

research. Its well-characterized physical properties, combined with the strategic advantage of

isotopic purity, provide researchers with the clarity needed to probe molecular structures and

mechanisms. From routine quality control in pharmaceuticals to advanced materials science,

the application of 1-Propanol-d8 underscores the critical role that deuterated compounds play

in pushing the boundaries of scientific understanding. Proper handling and a thorough

understanding of its properties, as outlined in this guide, are essential for maximizing its

potential and ensuring safe, reliable, and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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